Cas no 1261791-02-9 (2-Chloro-6-(trifluoromethoxy)anisole)

• Product Name: 2-Chloro-6-(trifluoromethoxy)anisole
• CAS No: 1261791-02-9
• MF: C₈H₆ClF₃O₂
• MW: 226.580252170563
• CID: 4969535
• Update Time: 2025-07-21

2-Chloro-6-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethoxy)anisole

• Inchi： 1S/C8H6ClF3O2/c1-13-7-5(9)3-2-4-6(7)14-8(10,11)12/h2-4H,1H3
• InChI Key： TZZCYEPNWXDSPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-6-(trifluoromethoxy)anisole

Introduction to 2-Chloro-6-(trifluoromethoxy)anisole (CAS No. 1261791-02-9)

2-Chloro-6-(trifluoromethoxy)anisole, identified by its Chemical Abstracts Service (CAS) number 1261791-02-9, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic ethers, characterized by the presence of a chloro substituent at the 2-position and a trifluoromethoxy group at the 6-position of the benzene ring. The unique structural features of 2-Chloro-6-(trifluoromethoxy)anisole make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The chloro and trifluoromethoxy functional groups impart distinct electronic and steric properties to the molecule, influencing its reactivity and potential applications. The chloro group is known for its ability to participate in nucleophilic substitution reactions, while the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. These attributes have positioned 2-Chloro-6-(trifluoromethoxy)anisole as a valuable building block in the synthesis of pharmaceuticals, including potential candidates for treating various diseases.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity, reduced metabolic degradation, and increased bioavailability. 2-Chloro-6-(trifluoromethoxy)anisole exemplifies this trend, as its fluorinated analogs have been explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound’s role in synthesizing these molecules has been highlighted in several cutting-edge studies published in leading scientific journals.

One notable application of 2-Chloro-6-(trifluoromethoxy)anisole is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are pivotal in numerous biological pathways and are often implicated in diseases such as cancer and neurodegenerative disorders. Researchers have leveraged the compound’s structural framework to develop inhibitors that disrupt aberrant signaling pathways by binding to specific protein targets. For instance, derivatives of 2-Chloro-6-(trifluoromethoxy)anisole have been investigated as potential modulators of tyrosine kinases, which play a critical role in cell proliferation and survival.

The agrochemical sector has also benefited from the use of 2-Chloro-6-(trifluoromethoxy)anisole as an intermediate in the production of advanced pesticides and herbicides. The compound’s ability to serve as a precursor for biologically active molecules with potent pest-repellent properties has made it indispensable in sustainable agriculture. Recent advancements in green chemistry have prompted researchers to explore environmentally friendly synthetic routes for producing derivatives of 2-Chloro-6-(trifluoromethoxy)anisole, ensuring that agricultural practices remain efficient without compromising ecological balance.

From a synthetic chemistry perspective, 2-Chloro-6-(trifluoromethoxy)anisole offers a rich palette of reaction possibilities due to its dual functionalization with a chloro group and an electron-withdrawing trifluoromethoxy group. This combination allows for diverse transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings, which are fundamental to constructing complex molecular architectures. The compound’s versatility has been demonstrated in several synthetic strategies reported by leading research groups worldwide.

The pharmaceutical industry continues to harness the potential of 2-Chloro-6-(trifluoromethoxy)anisole by integrating it into innovative drug discovery programs. Its structural motifs have been incorporated into libraries of compounds screened for biological activity across various therapeutic areas. Notably, researchers have focused on developing antiviral agents where fluorinated aromatic compounds exhibit enhanced efficacy against emerging pathogens. The adaptability of 2-Chloro-6-(trifluoromethoxy)anisole in such applications underscores its importance as a chemical scaffold.

In conclusion, 2-Chloro-6-(trifluoromethoxy)anisole (CAS No. 1261791-02-9) represents a cornerstone molecule in modern chemical research with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic applications, making it an indispensable tool for scientists striving to develop next-generation bioactive molecules. As research progresses, the compound’s role is expected to expand further, driving innovation across multiple scientific disciplines.